Cas no 1184532-85-1 (N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide)

• Product Name: N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• CAS No: 1184532-85-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• MDL: MFCD12821731
• CID: 5231024
• PubChem ID: 49657844
• Update Time: 2026-03-07

N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• n-((3-Methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-

• MDL： MFCD12821731
• Inchi： 1S/C10H16N4O2/c1-7-13-9(16-14-7)6-12-10(15)8-2-4-11-5-3-8/h8,11H,2-6H2,1H3,(H,12,15)
• InChI Key： BHWVRWORVFZHFZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)NCC1=NC(C)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -0.3
• Topological Polar Surface Area: 80

Additional information on N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide

Recent Advances in the Study of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide (CAS: 1184532-85-1)

The compound N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide (CAS: 1184532-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole core linked to a piperidine carboxamide moiety, has been explored for its pharmacological properties, particularly as a modulator of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involving this compound is its role as a small-molecule inhibitor or activator of enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide exhibits selective binding affinity towards certain kinase targets, making it a promising candidate for the treatment of cancers and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the compound's interaction with the ATP-binding site of the target kinase, revealing a unique binding mode that could be exploited for further drug development.

In addition to its kinase-modulating properties, recent investigations have explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by researchers at a leading pharmaceutical institute reported that N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide crosses the blood-brain barrier and exhibits neuroprotective effects in animal models of neurodegenerative diseases. The study highlighted the compound's ability to modulate glutamate receptors, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide have also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry described an efficient, scalable synthesis of the compound using a novel cyclization strategy. The authors optimized reaction conditions to achieve high yields and purity, which is critical for further pharmacological testing and potential commercialization. The study also provided detailed spectroscopic data (NMR, MS) and crystallographic analysis to confirm the compound's structure.

Despite these promising findings, challenges remain in the development of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability and bioavailability, necessitating further structural modifications to improve its drug-like properties. Researchers are currently investigating prodrug strategies and formulation approaches to enhance its therapeutic efficacy. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide (CAS: 1184532-85-1) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for probing biological pathways and developing novel therapeutics. Future research will likely focus on expanding its applications, optimizing its pharmacological properties, and advancing it through preclinical and clinical development stages.